N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide

• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C21H21NO2/c1-3-16-10-6-8-15(2)21(16)22-20(23)14-24-19-13-7-11-17-9-4-5-12-18(17)19/h4-13H,3,14H2,1-2H3,(H,22,23)
• InChI Key: PKNJQFKUPZVQEM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)COC2=CC=CC3=CC=CC=C32)C

Description

N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide, also known as EMA401, is a novel small molecule drug that has been developed for the treatment of chronic pain. It is a highly selective and potent antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain sensation and inflammation.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide works by selectively blocking the AT2R, which is expressed in high levels in sensory neurons and immune cells. By blocking this receptor, N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide can reduce the release of pro-inflammatory cytokines and chemokines, as well as inhibit the activation of pain-sensing neurons.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include reducing the release of pro-inflammatory cytokines such as TNF-alpha and IL-6, inhibiting the activation of pain-sensing neurons, and reducing the production of pain-related neuropeptides such as substance P.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide in lab experiments is its high selectivity and potency for the AT2R. This allows for more precise targeting of the receptor and reduces the risk of off-target effects. However, one limitation is that N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several potential future directions for the research and development of N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide. These include:
1. Conducting further preclinical studies to investigate the efficacy of N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide in other chronic pain conditions.
2. Investigating the potential use of N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide in combination with other pain medications to enhance its analgesic effects.
3. Developing new formulations or delivery methods for N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide to improve its pharmacokinetic properties and increase its bioavailability.
4. Conducting clinical trials to evaluate the safety and efficacy of N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide in human patients with chronic pain.
In conclusion, N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide is a promising new drug that has shown potential for the treatment of chronic pain conditions. Its high selectivity and potency for the AT2R make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide involves a multi-step process that starts with the reaction of 2-ethyl-6-methylaniline with 1-naphthol to form 2-(1-naphthyloxy)-6-methylaniline. This intermediate is then reacted with acetic anhydride and triethylamine to form N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide has been extensively studied for its potential use in the treatment of chronic pain conditions such as neuropathic pain, osteoarthritis, and cancer pain. Several preclinical studies have shown that N-(2-ethyl-6-methylphenyl)-2-(1-naphthyloxy)acetamide can effectively reduce pain and inflammation in animal models of these conditions.